Cas no 2138824-23-2 (5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole
• CAS No: 2138824-23-2
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5985030
• PubChem ID: 165465396
• Update Time: 2025-11-07

5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-802617
• 2138824-23-2
• 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole

• Inchi： 1S/C7H9BrN2/c1-6-5-9-10(2)7(6)3-4-8/h3-5H,1-2H3/b4-3+
• InChI Key： JPYRWAJQORPMEP-ONEGZZNKSA-N
• SMILES： Br/C=C/C1=C(C)C=NN1C

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole

Comprehensive Overview of 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2138824-23-2)

The compound 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2138824-23-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative is characterized by the presence of a bromoethenyl group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for novel heterocyclic compounds.

One of the key reasons for the rising interest in 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole is its role as a building block in drug discovery. The pyrazole core is a common motif in many biologically active molecules, and the addition of a bromoethenyl substituent opens up new possibilities for further functionalization. This aligns with current trends in medicinal chemistry, where researchers are focusing on structure-activity relationships (SAR) to develop more effective and targeted therapies. The compound’s potential in addressing unmet medical needs, such as antimicrobial resistance or chronic diseases, makes it a hot topic in scientific discussions.

In addition to pharmaceutical applications, 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole is also being investigated for its utility in agrochemicals. The agricultural sector is under pressure to develop sustainable and efficient crop protection solutions, and this compound’s unique properties could contribute to the design of next-generation pesticides or herbicides. Its heterocyclic framework and halogenated side chain offer advantages in terms of stability and bioavailability, which are critical factors in agrochemical development.

From a synthetic chemistry perspective, the compound’s CAS No. 2138824-23-2 serves as a crucial identifier for researchers seeking to replicate or modify its structure. The presence of the bromoethenyl group provides a handle for further cross-coupling reactions, such as Suzuki or Heck couplings, which are widely used in organic synthesis. This versatility makes 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole a valuable tool for chemists working on complex molecular architectures.

The growing popularity of AI-driven drug discovery and computational chemistry has also brought attention to compounds like 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole. Machine learning models are increasingly being used to predict the properties and reactivities of such molecules, accelerating the pace of research. This intersection of chemistry and technology is a trending topic, as it promises to reduce the time and cost associated with traditional experimental methods.

Another area of interest is the compound’s potential role in material science. The pyrazole ring and its derivatives are known to contribute to the thermal and electronic properties of polymers and other advanced materials. As industries seek to develop more efficient energy storage systems or lightweight composites, 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole could emerge as a key component in these innovations.

Environmental considerations are also driving research into this compound. With increasing regulations on chemical usage, there is a push to develop greener and more sustainable synthetic routes. The bromoethenyl group in 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole offers opportunities for catalytic transformations that minimize waste and energy consumption, aligning with the principles of green chemistry.

In conclusion, 5-(2-bromoethenyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2138824-23-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with the growing demand for innovative solutions in pharmaceuticals, agrochemicals, and materials science, make it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and beyond.